Cas no 17866-57-8 (disiloxane, 1,1,1,3,3-pentamethyl-3-[4-(1,1,3,3,3-pentamethyldisiloxanyl)butyl]-)

• Product Name: disiloxane, 1,1,1,3,3-pentamethyl-3-[4-(1,1,3,3,3-pentamethyldisiloxanyl)butyl]-
• CAS No: 17866-57-8
• MF: C₁₄H₃₈O₂Si₄
• MW: 350.792328357697
• CID: 1372493
• Update Time: 2026-04-28

disiloxane, 1,1,1,3,3-pentamethyl-3-[4-(1,1,3,3,3-pentamethyldisiloxanyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• disiloxane, 1,1,1,3,3-pentamethyl-3-[4-(1,1,3,3,3-pentamethyldisiloxanyl)butyl]-
• 1',3-Butane-1,4-diylbis(pentamethyldisiloxane)
• disiloxan<wbr>
• LogP
• Disiloxane, 1,1,1,3,3-pentamethyl-3-[4-(1,1,3,3,3-pentamethyl-1-disiloxanyl)butyl]-

Computed Properties

• Exact Mass: 350.19494

Experimental Properties

• Density: 0.845
• Boiling Point: 281.266°C at 760 mmHg
• Flash Point: 114.957°C
• Refractive Index: 1.421
• PSA: 18.46